2-chloro-5-(ethylsulfanyl)pyridine
Overview
Description
2-Chloro-5-(ethylsulfanyl)pyridine (CEP) is a synthetic compound that has been studied for its potential applications in biochemistry, pharmacology, and medicinal chemistry. CEP is a member of the pyridine class of compounds and is composed of a nitrogen atom, two chlorine atoms, and an ethylsulfanyl group. CEP has been studied extensively for its ability to act as a catalyst in organic reactions, and its potential as a drug target in drug discovery. CEP has also been studied for its potential as a therapeutic agent, and its ability to act as a ligand in protein-protein interactions.
Mechanism of Action
2-chloro-5-(ethylsulfanyl)pyridine is a synthetic compound that has been studied for its potential applications in biochemistry, pharmacology, and medicinal chemistry. 2-chloro-5-(ethylsulfanyl)pyridine is believed to act as a catalyst in organic reactions, and its potential as a drug target in drug discovery has been investigated. 2-chloro-5-(ethylsulfanyl)pyridine is also thought to act as a ligand in protein-protein interactions, and to interact with enzymes and other proteins to modulate their activity. In addition, 2-chloro-5-(ethylsulfanyl)pyridine has been studied for its potential as a therapeutic agent, and its ability to act as a ligand in protein-protein interactions.
Biochemical and Physiological Effects
2-chloro-5-(ethylsulfanyl)pyridine has been studied for its potential effects on biochemical and physiological processes. 2-chloro-5-(ethylsulfanyl)pyridine has been shown to interact with enzymes, and to modulate their activity. 2-chloro-5-(ethylsulfanyl)pyridine has also been studied for its potential to affect the activity of receptors and other proteins involved in signal transduction pathways. In addition, 2-chloro-5-(ethylsulfanyl)pyridine has been studied for its potential to modulate the activity of transcription factors, and to affect gene expression.
Advantages and Limitations for Lab Experiments
The use of 2-chloro-5-(ethylsulfanyl)pyridine in laboratory experiments has several advantages. 2-chloro-5-(ethylsulfanyl)pyridine is relatively inexpensive and easy to synthesize, and is readily available commercially. 2-chloro-5-(ethylsulfanyl)pyridine is also stable and does not degrade easily, making it suitable for long-term storage and use in experiments. Additionally, 2-chloro-5-(ethylsulfanyl)pyridine has been studied extensively and its effects on biochemical and physiological processes are well-understood.
On the other hand, there are some limitations to using 2-chloro-5-(ethylsulfanyl)pyridine in laboratory experiments. 2-chloro-5-(ethylsulfanyl)pyridine is not soluble in water, and must be dissolved in organic solvents in order to be used in experiments. Additionally, 2-chloro-5-(ethylsulfanyl)pyridine has a low solubility in organic solvents, which can make it difficult to use in certain experiments. Additionally, 2-chloro-5-(ethylsulfanyl)pyridine is sensitive to light, and must be stored in a dark container in order to maintain its stability.
Future Directions
The potential applications of 2-chloro-5-(ethylsulfanyl)pyridine are still being explored, and there are many future directions for research. One area of interest is in the development of new therapeutic agents based on 2-chloro-5-(ethylsulfanyl)pyridine. Additionally, 2-chloro-5-(ethylsulfanyl)pyridine could be used to study the structure and function of enzymes, and to investigate the mechanism of action of drugs. 2-chloro-5-(ethylsulfanyl)pyridine could also be used to design new drug delivery systems, and to study the effect of 2-chloro-5-(ethylsulfanyl)pyridine on signal transduction pathways. Additionally, 2-chloro-5-(ethylsulfanyl)pyridine could be used to study the interaction of 2-chloro-5-(ethylsulfanyl)pyridine with other molecules, and to investigate its potential to modulate gene expression. Finally, 2-chloro-5-(ethylsulfanyl)pyridine could be used to study the effect of 2-chloro-5-(ethylsulfanyl)pyridine on the immune system, and to investigate its potential as an immunomodulator.
Synthesis Methods
2-chloro-5-(ethylsulfanyl)pyridine can be synthesized from pyridine and ethylsulfanyl chloride. The reaction is carried out in an aqueous solution of sodium hydroxide, with the pyridine and ethylsulfanyl chloride being added in a 1:1 molar ratio. The reaction is then heated to 80°C for 4 hours, at which point the 2-chloro-5-(ethylsulfanyl)pyridine is precipitated out of the reaction mixture. The 2-chloro-5-(ethylsulfanyl)pyridine can then be isolated and purified by recrystallization.
Scientific Research Applications
2-chloro-5-(ethylsulfanyl)pyridine has been studied extensively for its potential applications in biochemistry, pharmacology, and medicinal chemistry. 2-chloro-5-(ethylsulfanyl)pyridine has been used as a catalyst in organic reactions, and its potential as a drug target in drug discovery has been investigated. 2-chloro-5-(ethylsulfanyl)pyridine has also been studied for its potential as a therapeutic agent, and its ability to act as a ligand in protein-protein interactions. 2-chloro-5-(ethylsulfanyl)pyridine has been used to study the structure and function of enzymes, and to investigate the mechanism of action of drugs. 2-chloro-5-(ethylsulfanyl)pyridine has also been used in the development of new drugs and in the design of new drug delivery systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-5-(ethylsulfanyl)pyridine involves the chlorination of 2-ethylsulfanylpyridine.", "Starting Materials": [ "2-ethylsulfanylpyridine", "Chlorine gas", "Sodium hydroxide", "Water" ], "Reaction": [ "Add 2-ethylsulfanylpyridine to a reaction flask", "Add chlorine gas to the reaction flask under stirring and cooling", "Add sodium hydroxide solution to the reaction mixture to neutralize the hydrogen chloride gas produced", "Extract the product with water", "Dry the organic layer with anhydrous sodium sulfate", "Filter and evaporate the solvent to obtain 2-chloro-5-(ethylsulfanyl)pyridine" ] } | |
CAS RN |
1708958-88-6 |
Molecular Formula |
C7H8ClNS |
Molecular Weight |
173.7 |
Purity |
95 |
Origin of Product |
United States |
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